Cas no 1093946-38-3 (2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid)

• Product Name: 2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid
• CAS No: 1093946-38-3
• MF: C₁₇H₁₈N₂O₃
• MW: 298.336424350739
• CID: 1068895
• PubChem ID: 3161921
• Update Time: 2025-06-08

2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl]-acetic acid
• 1093946-38-3
• AKOS000319681
• [1-(1-naphthylmethyl)-3-oxo-2-piperazinyl]acetic acid
• AKOS022076472
• 2-{1-[(naphthalen-1-yl)methyl]-3-oxopiperazin-2-yl}acetic acid
• 2-(1-(Naphthalen-1-ylmethyl)-3-oxopiperazin-2-yl)acetic acid
• [1-(naphthalen-1-ylmethyl)-3-oxopiperazin-2-yl]acetic acid
• AN-329/43219663
• CS-0329660
• (1-Naphthalen-1-ylmethyl-3-oxo-piperazin-2-yl)-acetic acid, AldrichCPR
• STK324257
• 2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid

• MDL： MFCD05666811
• Inchi： 1S/C17H18N2O3/c20-16(21)10-15-17(22)18-8-9-19(15)11-13-6-3-5-12-4-1-2-7-14(12)13/h1-7,15H,8-11H2,(H,18,22)(H,20,21)
• InChI Key： STFMMAZDBQEUDU-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)N(CC2=CC=CC3C=CC=CC2=3)CCN1

Computed Properties

• Exact Mass: 298.13174244g/mol
• Monoisotopic Mass: 298.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid

Introduction to 2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid (CAS No. 1093946-38-3)

2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid (CAS No. 1093946-38-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid is a complex organic molecule with a molecular formula of C₁₈H₁₉N₃O₄. The compound features a piperazine ring linked to a naphthylmethyl group and an acetic acid moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The naphthylmethyl group contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes, while the acetic acid moiety provides a polar functional group that can participate in hydrogen bonding and other intermolecular interactions.

The molecular weight of 2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid is approximately 345.36 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good stability under standard laboratory conditions but may degrade upon exposure to strong acids or bases.

Synthesis Methods

The synthesis of 2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid has been extensively studied in the literature. One of the most common synthetic routes involves the reaction of 1-naphthylmethyl chloride with piperazine followed by oxidation and acetylation steps. This multi-step process typically yields high purity products and can be optimized for large-scale production.

A recent study published in the Journal of Organic Chemistry reported an improved synthetic method that utilizes microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times. This method not only simplifies the synthetic process but also improves the overall yield and purity of the final product. The use of microwave technology has become increasingly popular in organic synthesis due to its ability to provide rapid heating and uniform energy distribution.

Biological Activities

2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid has been investigated for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. Studies have shown that this compound exhibits potent neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid effectively inhibits the activity of glutamate receptors, which are implicated in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound was found to reduce oxidative stress and prevent neuronal cell death in vitro, suggesting its potential as a neuroprotective agent.

Beyond its neuroprotective properties, 2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid has also shown promise as an anticancer agent. Preclinical studies have demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. A study published in Cancer Research reported that 2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid effectively suppressed tumor growth in xenograft models of breast cancer and colorectal cancer.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid into clinical trials. Several Phase I trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

In addition to its potential as a standalone therapeutic agent, there is growing interest in exploring combination therapies involving 2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid. Researchers are investigating how this compound can be used in conjunction with existing treatments to enhance therapeutic outcomes and reduce side effects. For example, a recent study published in Clinical Cancer Research demonstrated that combining 2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid with standard chemotherapy agents resulted in synergistic antitumor effects in preclinical models of ovarian cancer.

Closing Remarks

2-1-(1-Naphthylmethyl)-3-oxo-2-piperazinyl-acetic Acid (CAS No. 1093946-38-3) represents a promising candidate for the development of novel therapeutics targeting neurological disorders and cancer. Its unique chemical structure confers multiple biological activities, making it an attractive molecule for further investigation. Ongoing research efforts aim to optimize its pharmacological properties and explore its potential clinical applications. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of these challenging diseases.